Cas no 2228201-88-3 (tert-butyl N-2-amino-2-(4-ethoxy-2-methylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(4-ethoxy-2-methylphenyl)ethylcarbamate
• CAS No: 2228201-88-3
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 5856496
• PubChem ID: 165668855
• Update Time: 2025-05-23

tert-butyl N-2-amino-2-(4-ethoxy-2-methylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(4-ethoxy-2-methylphenyl)ethylcarbamate
• tert-butyl N-[2-amino-2-(4-ethoxy-2-methylphenyl)ethyl]carbamate
• EN300-1902378
• 2228201-88-3

• Inchi： 1S/C16H26N2O3/c1-6-20-12-7-8-13(11(2)9-12)14(17)10-18-15(19)21-16(3,4)5/h7-9,14H,6,10,17H2,1-5H3,(H,18,19)
• InChI Key： KOELYBOZCGWQON-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC(=CC=1C)OCC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-2-(4-ethoxy-2-methylphenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-2-(4-ethoxy-2-methylphenyl)ethylcarbamate (CAS No. 2228201-88-3)

tert-butyl N-2-amino-2-(4-ethoxy-2-methylphenyl)ethylcarbamate, with the CAS number 2228201-88-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of carbamate derivatives, which are widely utilized in drug development and medicinal chemistry. The presence of both amino and ethoxy functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to its unique structural features, which may contribute to enhanced bioavailability and targeted activity.

In recent years, the demand for tert-butyl N-2-amino-2-(4-ethoxy-2-methylphenyl)ethylcarbamate has surged, driven by its relevance in the development of novel therapeutics. One of the key reasons for this interest is its role as a building block in the synthesis of active pharmaceutical ingredients (APIs). The compound's carbamate moiety provides stability, while the ethoxy and methyl substituents offer opportunities for structural modifications. This flexibility aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular designs are critical for addressing specific disease mechanisms.

The synthesis of CAS No. 2228201-88-3 involves multi-step organic reactions, often starting from commercially available precursors. Chemists employ techniques such as Boc protection (tert-butoxycarbonyl protection) to safeguard the amino group during subsequent reactions. This strategy is particularly valuable in peptide synthesis and the preparation of small-molecule inhibitors. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact. Questions like "How is tert-butyl N-2-amino-2-(4-ethoxy-2-methylphenyl)ethylcarbamate synthesized?" or "What are the applications of CAS 2228201-88-3 in drug discovery?" are frequently searched, reflecting the compound's scientific relevance.

From a pharmacological perspective, tert-butyl N-2-amino-2-(4-ethoxy-2-methylphenyl)ethylcarbamate has shown promise in early-stage research for its potential role in modulating biological pathways. Its structural similarity to certain neurotransmitter analogs has sparked investigations into its use for neurological disorders. Additionally, the ethoxy group's presence may influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. These attributes are crucial for drug candidates aiming to achieve optimal therapeutic efficacy. As the pharmaceutical industry shifts toward targeted therapies, compounds like this are increasingly valuable for their ability to interact with specific biomolecules.

Quality control and analytical characterization are essential for ensuring the consistency and purity of CAS No. 2228201-88-3. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its identity and assess impurities. These methods align with regulatory standards set by agencies like the FDA and EMA, which emphasize the importance of rigorous quality assurance in pharmaceutical manufacturing. Searches related to "purity analysis of 2228201-88-3" or "specifications for tert-butyl N-2-amino-2-(4-ethoxy-2-methylphenyl)ethylcarbamate" highlight the need for reliable analytical data.

Looking ahead, the applications of tert-butyl N-2-amino-2-(4-ethoxy-2-methylphenyl)ethylcarbamate are expected to expand as research into its derivatives progresses. The compound's adaptability makes it a candidate for exploring new drug delivery systems and bioconjugation strategies. Furthermore, its potential role in proteomics and chemical biology studies could unlock insights into protein interactions and cellular signaling. As the scientific community continues to prioritize innovation in drug design, CAS 2228201-88-3 remains a compound of significant interest, bridging the gap between synthetic chemistry and therapeutic advancement.